Cas no 2680790-51-4 (benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate)

• Product Name: benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate
• CAS No: 2680790-51-4
• MF: C₁₄H₁₁BrF₂N₂O₂
• MW: 357.150149583817
• CID: 6132404
• PubChem ID: 165922595
• Update Time: 2025-07-23

benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299328
• 2680790-51-4
• benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate

• Inchi： 1S/C14H11BrF2N2O2/c15-10-6-11(12(16)17)13(18-7-10)19-14(20)21-8-9-4-2-1-3-5-9/h1-7,12H,8H2,(H,18,19,20)
• InChI Key： IBYQRLNQAAGHIY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 355.99720g/mol
• Monoisotopic Mass: 355.99720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate

Comprehensive Overview of Benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate (CAS No. 2680790-51-4)

Benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate (CAS No. 2680790-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and difluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a carbamate functional group with a benzyl moiety, offers distinct reactivity patterns, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies. The bromine atom in the compound further enables cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

The compound's CAS No. 2680790-51-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Users often inquire about its synthetic routes, solubility, and stability under various conditions, highlighting its practical utility. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring purity for high-value applications.

From an industrial perspective, Benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate is synthesized via multistep protocols involving Pd-catalyzed reactions or nucleophilic substitutions. Optimizing these processes to reduce byproduct formation and improve atom economy is a key research area, resonating with the broader push for cost-effective manufacturing. The compound's storage conditions (typically under inert atmospheres) and handling precautions are also critical considerations for laboratories.

Emerging trends in AI-driven drug design have further spotlighted this compound, as its structural features are compatible with machine learning models predicting molecular interactions. Discussions on platforms like LinkedIn and ResearchGate often explore its role in fragment-based drug discovery or as a probe molecule in biochemical assays. These applications underscore its interdisciplinary importance.

In summary, Benzyl N-[5-bromo-3-(difluoromethyl)pyridin-2-yl]carbamate (CAS No. 2680790-51-4) exemplifies the convergence of synthetic innovation and therapeutic potential. Its adaptability to diverse chemical transformations and alignment with modern research priorities ensure its continued relevance in scientific advancements.